Cas no 1805094-64-7 (Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate
• CAS No: 1805094-64-7
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4893254
• Update Time: 2025-10-23

Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate

• Inchi： 1S/C10H10F2INO2/c1-3-16-10(15)6-4-5(2)9(13)14-7(6)8(11)12/h4,8H,3H2,1-2H3
• InChI Key： KNJVGGWKUFHXIA-UHFFFAOYSA-N
• SMILES： IC1=C(C)C=C(C(=O)OCC)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate

Comprehensive Guide to Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate (CAS No. 1805094-64-7)

Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate (CAS No. 1805094-64-7) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a difluoromethyl group, an iodo substituent, and an ethyl carboxylate moiety, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and crop protection.

The molecular structure of Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate contributes to its reactivity and utility in various chemical transformations. The presence of the iodo group allows for cross-coupling reactions, which are pivotal in modern medicinal chemistry. Meanwhile, the difluoromethyl group enhances the compound's metabolic stability, a critical factor in the development of new therapeutic agents. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek efficient and environmentally friendly methods to produce complex molecules.

In pharmaceutical applications, Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate serves as a key building block for the synthesis of bioactive molecules. Its structural features are particularly valuable in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its role in developing compounds with potential antiviral and antibacterial activities, addressing global health challenges such as antimicrobial resistance (AMR). The compound's compatibility with high-throughput screening (HTS) platforms further enhances its appeal in drug discovery pipelines.

The agrochemical sector also benefits from the unique properties of Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate. Its derivatives show promise in the development of novel pesticides and herbicides, offering solutions for crop protection against evolving pest resistance. The difluoromethyl group, in particular, is known to improve the bioavailability and environmental persistence of agrochemicals, making it a focus of innovation in sustainable agriculture. This aligns with the growing demand for precision farming technologies and eco-friendly pest management solutions.

From a synthetic chemistry perspective, Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate presents interesting challenges and opportunities. The compound's stability under various reaction conditions makes it suitable for diverse transformations, including palladium-catalyzed coupling reactions and nucleophilic substitutions. These reactions are fundamental to constructing complex molecular architectures, a topic of high interest in academic and industrial research. Recent advancements in flow chemistry and continuous manufacturing have further expanded the potential applications of this compound in scalable synthesis.

The market for Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate reflects broader trends in fine chemicals and specialty intermediates. With increasing investment in biopharmaceuticals and agrochemical innovation, demand for high-purity pyridine derivatives is expected to grow. Suppliers and manufacturers are focusing on improving production efficiency and reducing environmental impact, responding to regulatory pressures and industry standards. This compound's unique profile positions it well in these evolving market dynamics.

Quality control and analytical characterization are critical aspects of working with Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure purity and confirm structural integrity. These analytical methods are particularly important given the compound's application in sensitive research areas where precise molecular composition is essential. The development of robust analytical protocols for such specialized intermediates remains an active area of method development.

Storage and handling recommendations for Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate follow standard practices for organic compounds. The material should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be observed when handling chemical substances. These precautions align with the broader emphasis on laboratory safety culture and responsible research practices in the scientific community.

Future research directions involving Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate may explore its potential in emerging fields such as bioconjugation chemistry and materials science. The compound's versatile reactivity profile offers opportunities for creating novel hybrid molecules and functional materials. As synthetic methodologies continue to advance, particularly in areas like photocatalysis and electrochemical synthesis, new applications for this pyridine derivative are likely to emerge, further expanding its scientific and commercial value.

In conclusion, Ethyl 2-(difluoromethyl)-6-iodo-5-methylpyridine-3-carboxylate (CAS No. 1805094-64-7) represents an important building block in modern chemical research and development. Its unique structural features and versatile reactivity make it valuable across multiple disciplines, from pharmaceutical discovery to agricultural science. As the chemical industry continues to evolve toward more sustainable and efficient practices, compounds like this will play an increasingly important role in addressing global challenges through innovative molecular solutions.